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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of coal tar derived from different carbonization

processes, focusing on their distinct physicochemical properties and chemical compositions.

The information presented is supported by experimental data to aid in the selection and

application of coal tar for various research and development purposes, including its use in

pharmaceutical formulations.

High-Temperature vs. Low-Temperature
Carbonization: A Fundamental Divide
The most significant factor influencing the properties of coal tar is the carbonization

temperature. High-temperature carbonization, typically conducted at temperatures above

900°C, yields a product that is highly aromatic. In contrast, low-temperature carbonization,

carried out between 450°C and 700°C, produces a tar that is more aliphatic in nature and rich

in phenolic compounds.[1][2] High-temperature tars are generally considered to be degradation

products of low-temperature tars.[1]

The yield of coal tar is also heavily dependent on the carbonization temperature, with

maximum yields of liquid tar products generally obtained at lower carbonizing temperatures.[1]
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The following tables summarize the key differences in the elemental composition and chemical

makeup of coal tars produced under varying temperature conditions.

Table 1: Elemental Analysis of Coal Tars Produced at Different Carbonization Temperatures

Carbonizati
on
Temperatur
e (°C)

Carbon (%)
Hydrogen
(%)

Oxygen (%)
Nitrogen
(%)

Atomic
Ratio (C/H)

500 85.6 9.2 4.4 0.3 0.78

600 86.7 8.1 4.3 0.5 0.89

700 85.8 7.3 6.7 0.8 0.98

800 86.8 7.3 4.6 0.9 0.99

900 87.2 6.5 4.6 1.0 1.12

1000 90.1 5.9 2.1 1.1 1.27

1100 90.3 5.4 2.3 1.2 1.39

Data sourced from a study on the general properties of low-temperature tar and represents tars

from various coal ranks.[1]

Table 2: Chemical Composition of Low-Temperature Coal Tar from Sub-Bituminous Coal

Compound Class Percentage (%)

Phenolic Compounds 17.58 - 33.25

Naphthalene Compounds 14.15 - 17.13

Data from GC-MS analysis of coal tar produced via pyrolysis at 450-700°C.[3]

Table 3: Physicochemical Properties of Coal Tars
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Property Low-Temperature Coal Tar High-Temperature Coal Tar

Specific Gravity 1.02 - 1.07[2] 1.12 - 1.20[4]

Viscosity Less viscous[2] Highly viscous[4]

Appearance Brown to black liquid
Black, viscous liquid to semi-

solid[4]

Aromaticity Mainly paraffinic in character[2] Almost wholly aromatic[2]

Phenolic Content High Low

PAH Content
Predominantly low molecular

weight PAHs[2]

Higher proportion of high

molecular weight PAHs

Experimental Protocols
Detailed methodologies for key experiments cited in the analysis of coal tar are provided

below.

ASTM D2415: Standard Test Method for Ash in Coal Tar
and Pitch
This method determines the amount of inorganic matter in a coal tar sample.

Apparatus:

Muffle furnace with good air circulation, capable of being regulated at 900 ± 10°C.

Porcelain, silica, or platinum dish or crucible with a capacity of 35 to 45 mL.

Analytical balance.

Desiccator.

Procedure:

A clean dish or crucible is ignited for 1 hour in the muffle furnace at 900 ± 10°C.
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The crucible is cooled in a desiccator and then weighed to the nearest 0.1 mg.

A representative sample of the coal tar (approximately 10 g) is transferred to the tared

crucible and weighed to the nearest 0.1 mg.

The crucible and sample are placed in a cold muffle furnace, and the temperature is

gradually increased to redness at a rate that avoids mechanical loss from boil-over or

spattering.

After the volatile matter has been driven off, the ignition is completed in the muffle furnace at

900 ± 10°C until all carbon appears to have been burned off.

The crucible is cooled in a desiccator and weighed.

The ignition is repeated at 900 ± 10°C for 30-minute intervals until a constant weight is

obtained.

The percentage of ash is calculated from the weight of the residue.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Coal Tar
GC-MS is a powerful technique for separating and identifying the individual chemical

components within the complex mixture of coal tar.

General Procedure:

Sample Preparation: The coal tar sample is typically dissolved in a suitable solvent (e.g.,

dichloromethane, carbon disulfide). The solution may undergo a pre-separation step, such as

column chromatography, to separate it into fractions of different polarities (e.g., aliphatics,

aromatics, polar compounds) to facilitate better analysis.[1]

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a

long, thin capillary column. The different components of the sample travel through the
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column at different rates depending on their boiling points and interactions with the column's

stationary phase, thus separating them.

Detection and Identification: As the separated components exit the column, they enter the

mass spectrometer. The molecules are ionized and fragmented, and the resulting ions are

separated based on their mass-to-charge ratio, creating a unique mass spectrum for each

component. By comparing these mass spectra to a library of known spectra, the individual

compounds can be identified.

Quantification: The amount of each component can be determined by measuring the area of

its corresponding peak in the chromatogram.

Thermogravimetric Analysis (TGA) of Coal Tar
TGA is used to characterize the thermal stability and composition of coal tar by measuring the

change in mass as a function of temperature in a controlled atmosphere.

Apparatus:

Thermogravimetric analyzer consisting of a furnace, a precision balance, a temperature

programmer, and a system for controlling the atmosphere.

Procedure:

A small, representative sample of the coal tar is placed in a sample pan.

The pan is placed on the TGA balance, and the furnace is sealed.

The sample is heated according to a predefined temperature program (e.g., a constant

heating rate) in a controlled atmosphere (e.g., nitrogen for pyrolysis studies, air or oxygen for

combustion studies).

The mass of the sample is continuously monitored and recorded as a function of

temperature and time.

The resulting TGA curve provides information on the temperatures at which different

components of the tar volatilize or decompose, and the amount of residue (e.g., coke)

remaining at high temperatures.
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Visualizing the Process and Relationships
The following diagrams illustrate the experimental workflow for coal tar analysis and the

influence of carbonization temperature on the chemical nature of the resulting tar.

1. Sample Collection

2. Sample Preparation

3. Physicochemical Analysis4. Chemical Composition Analysis

5. Data Interpretation

Coal Tar Sampling
(from carbonization unit)

Homogenization

Solvent Extraction/
Fractionation

Physical Property Tests
(Density, Viscosity, etc.) Thermogravimetric Analysis (TGA) Ash Content (ASTM D2415)Gas Chromatography-Mass

Spectrometry (GC-MS)

Data Analysis and
Comparison

Click to download full resolution via product page

Figure 1. Experimental workflow for coal tar analysis.
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Figure 2. Influence of carbonization temperature on coal tar properties.
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To cite this document: BenchChem. [A Comparative Analysis of Coal Tar from Diverse
Carbonization Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181347#comparative-analysis-of-coal-tar-from-
different-carbonization-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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